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Compound of Interest

Compound Name:
2-Chloroacetohydrazide

hydrochloride

CAS No.: 868-83-7

Cat. No.: B1584246

Get Quote

Spectroscopic Data Guide: 2-
Chloroacetohydrazide Hydrochloride &
Derivatives
Executive Summary: The "Goldilocks" Linker
2-Chloroacetohydrazide hydrochloride (CAS: 868-83-7) represents a critical intermediate in

the synthesis of nitrogenous heterocycles, particularly 1,3,4-oxadiazoles, thiadiazoles, and

triazines. In drug discovery, it serves as a "Goldilocks" electrophile—more reactive than simple

acetamides but significantly more stable and controllable than its bromo- or iodo-analogs.

This guide provides a validated spectroscopic atlas for the hydrochloride salt, distinguishing it

from its free base and establishing performance benchmarks against alternative

haloacetohydrazides.
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Chemical Profile & Physical Properties[1][2][3][4][5]
[6]
The hydrochloride salt is preferred over the free base for storage and handling due to its

resistance to oxidative dimerization and improved water solubility.

Property
2-Chloroacetohydrazide
HCl

2-Chloroacetohydrazide
(Free Base)

CAS 868-83-7 140-49-8

Formula

MW 144.99 g/mol 108.53 g/mol

Appearance White crystalline solid White to pale yellow solid

Melting Point 160–163 °C (dec) 118–120 °C

Solubility High (Water, DMSO, MeOH) Mod.[1] (EtOH), Low (Water)

Stability High (Hygroscopic) Moderate (Light sensitive)

Spectroscopic Atlas
Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-

is the standard solvent. The acidic environment of the HCl salt causes significant downfield
shifts and broadening of the hydrazide protons compared to the free base.

H NMR Data (400 MHz, DMSO-

)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.chemscene.com/product/868-83-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position (ppm) Multiplicity Integration Assignment
Structural
Insight

NH/NH 10.5 – 11.2 Broad Singlet 3-4H

Proton

exchange

merges

amide/amine

signals;

highly

dependent on

concentration

/water.

CH 4.15 – 4.25 Singlet 2H

Deshielded

by adjacent

Cl and

Carbonyl.

Sharp singlet

confirms no

vicinal

coupling.

Impurity 3.33 Broad -

Common in

hygroscopic

HCl salts.

C NMR Data (100 MHz, DMSO-

)
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Position (ppm) Assignment Notes

C=O 165.8 Carbonyl
Typical amide

carbonyl range.

CH 41.2 -Methylene

Upfield shift relative to

bromo-analog (~35

ppm) due to

electronegativity/shiel

ding balance.

Expert Note: In the free base, you would observe distinct signals for the amide NH (~9.8 ppm)

and the terminal amino

(~4.3 ppm). The collapse of these into a broad downfield signal is the primary

diagnostic for the successful formation of the hydrochloride salt.

Infrared Spectroscopy (FT-IR)
The salt formation dramatically alters the N-H stretching region.
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Frequency (

)
Assignment Description

3200 – 2800 /

Very broad, multiple bands.

Characteristic of ammonium

salts (

), masking C-H stretches.

1680 – 1665 (Amide I)

Strong intensity. Slight shift to

higher frequency vs free base

due to ionic field effects.

1540 – 1520 (Amide II)
Bending vibration mixed with

C-N stretch.

780 – 700

Strong, sharp band.

Characteristic of alkyl

chlorides.

Mass Spectrometry (ESI-MS)
Ionization Mode: Positive (+ESI)

Parent Ion: The salt dissociates instantly. You observe the protonated free base

.

Isotopic Pattern: Distinct 3:1 ratio for

and

.
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m/z (Theoretical) Ion Identity Fragmentation Logic

109.0 / 111.0
Protonated molecular ion

(Base Peak).

73.0 / 75.0
Loss of HCl (Often observed in

source fragmentation).

49.0 / 51.0
Characteristic chloromethyl

fragment.

Comparative Performance Analysis
Reactivity: Chloro- vs. Bromo- vs. Iodo-
When synthesizing heterocycles (e.g., via Hantzsch thiazole synthesis), the choice of halogen

dictates the reaction kinetics and byproduct profile.

Feature 2-Chloro- 2-Bromo- 2-Iodo-

Leaving Group Ability Poor (Slow) Good (Fast) Excellent (Very Fast)

Reaction Temp Reflux often required
Room Temp or Mild

Heat
0°C to Room Temp

Selectivity
High (Fewer side

reactions)
Moderate

Low (Risk of bis-

alkylation)

Storage Stability Months/Years Weeks (Dark/Cold) Days (Unstable)

Recommendation: Use 2-Chloroacetohydrazide when the substrate is sensitive to rapid

alkylation or when thermodynamic control is required. Use the Bromo- analog only if the

Chloro- variant fails to cyclize under reflux.

Stability: HCl Salt vs. Free Base
The free base of 2-chloroacetohydrazide is a nucleophile (hydrazide

) and an electrophile (
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) in the same molecule.

Free Base Risk: Can undergo intermolecular self-alkylation (polymerization) upon long-term

storage.

HCl Salt Solution: Protonation of the hydrazine moiety (

) deactivates the nucleophile, preventing self-reaction.

Experimental Protocols
Protocol: Synthesis of 2-Chloroacetohydrazide HCl
This protocol minimizes bis-alkylation by using excess hydrazine.

Reagents:

Ethyl chloroacetate (1.0 eq)

Hydrazine hydrate (1.5 - 2.0 eq)

Ethanol (Solvent)[2][3]

Conc. HCl / Diethyl Ether (for salt formation)

Step-by-Step:

Preparation: Dissolve Hydrazine hydrate (20 mmol) in absolute ethanol (30 mL) at 0°C.

Addition: Dropwise add Ethyl chloroacetate (10 mmol) over 30 minutes. Crucial: Keep

temperature <5°C to prevent double substitution.

Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature for 2 hours. Monitor

by TLC (EtOAc:Hexane 1:1).

Workup (Free Base): Evaporate solvent under reduced pressure. The residue is the crude

free base.
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Salt Formation: Dissolve crude residue in minimum cold ethanol. Add 1.2 eq of HCl (4M in

dioxane or conc. aqueous).

Precipitation: Dilute with Diethyl Ether until turbidity appears. Cool to -20°C.

Isolation: Filter the white precipitate, wash with cold ether, and dry under vacuum.

Protocol: Spectroscopic Sample Prep
NMR: Dissolve 5-10 mg in 0.6 mL DMSO-

. Shake well; if cloudy, sonicate (HCl salts can be slow to dissolve).

IR: Grind 2 mg sample with 100 mg dry KBr and press into a pellet. (Avoid Nujol mull as it

obscures C-H region).

Visualization: Synthesis & Decision Logic
Synthesis Pathway

Ethyl Chloroacetate
(Electrophile)

2-Chloroacetohydrazide
(Free Base)

EtOH, 0°C
Slow Addition

Hydrazine Hydrate
(Nucleophile)

2-Chloroacetohydrazide
HCl Salt

HCl/Dioxane
or HCl/Ether

Bis-hydrazide
(Impurity)

Excess Ester
or High Temp

Click to download full resolution via product page

Figure 1: Synthesis pathway highlighting the critical temperature control required to avoid the

bis-hydrazide impurity.

Halogen Selection Logic
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Target: Heterocycle Synthesis
(e.g., Thiazole)

Is Substrate
Thermally Stable?

Yes

Reflux OK

No

Heat Sensitive

Use 2-Chloroacetohydrazide
(Better Selectivity, Lower Cost)

Use 2-Bromoacetohydrazide
(Higher Reactivity, Room Temp)

Click to download full resolution via product page

Figure 2: Decision matrix for selecting between Chloro- and Bromo- linkers based on substrate

stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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